Cas no 1251698-35-7 (2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 1251698-35-7
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 5869047
• PubChem ID: 49667044
• Update Time: 2025-07-09

2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4-dimethylphenyl)acetamide
• AKOS021903640
• 1251698-35-7
• CHEMBL4986912
• 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• 2-(5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2,4-dimethylphenyl)acetamide
• 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• F3406-9470
• VU0625586-1

• Inchi： 1S/C21H27N3O4S/c1-16-7-9-19(17(2)13-16)22-20(25)15-23-14-18(8-10-21(23)26)29(27,28)24-11-5-3-4-6-12-24/h7-10,13-14H,3-6,11-12,15H2,1-2H3,(H,22,25)
• InChI Key： VRLUVKNESWRCSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC(C)=CC=2C)=O)C=1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4-dimethylphenyl)acetamide

Compound CAS No. 1251698-35-7: A Comprehensive Overview

The compound with CAS No. 1251698-35-7, known as 2-(5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,4-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating key cellular pathways, making it a valuable candidate for drug development.

The molecular structure of CAS No. 1251698-35-7 is characterized by a dihydropyridine ring system, which is a common feature in calcium channel blockers and other bioactive molecules. The presence of an azepane sulfonyl group further enhances its pharmacological profile, potentially improving its solubility and bioavailability. The acetamide moiety attached to the dihydropyridine ring contributes to its ability to interact with specific protein targets, making it a versatile compound for therapeutic applications.

Recent research has focused on the synthesis and optimization of 2-(5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,4-dimethylphenyl)acetamide. Scientists have explored various synthetic routes to enhance the efficiency of its production while maintaining its structural integrity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields, which is crucial for large-scale production in the pharmaceutical industry.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has demonstrated potent inhibitory effects on certain enzymes and receptors, suggesting its potential as a therapeutic agent in treating conditions such as hypertension, inflammation, and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it particularly promising for central nervous system-related disorders.

In terms of pharmacokinetics, CAS No. 1251698-35-7 exhibits favorable absorption profiles and moderate clearance rates, which are essential for ensuring sustained drug levels in the body. Preclinical studies have also indicated minimal toxicity at therapeutic doses, further supporting its suitability for clinical trials.

Looking ahead, the development of 2-(5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yli)-N-(2,4-dimethylphenyl)acetamide into a clinically viable drug requires further investigation into its long-term safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing this compound closer to becoming a reality in the medical landscape.